N-ethyl-N'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]thiourea

• IUPAC Name: 1-ethyl-3-[(1-ethyl-5-methylpyrazol-4-yl)methyl]thiourea
• InChI: InChI=1S/C10H18N4S/c1-4-11-10(15)12-6-9-7-13-14(5-2)8(9)3/h7H,4-6H2,1-3H3,(H2,11,12,15)
• InChI Key: UTEYKMUNQKHNJM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NCC1=C(N(N=C1)CC)C
• Molecular Formula: C10H18N4S
• Molecular Weight: 226.34 g/mol

Description

N-ethyl-N'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]thiourea, commonly known as EMPTU, is a chemical compound that has gained significant attention in the field of scientific research. EMPTU is a thiourea derivative that has been synthesized through various methods and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of EMPTU is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. EMPTU has been found to inhibit the activity of various enzymes, including tyrosinase, acetylcholinesterase, and xanthine oxidase. Additionally, EMPTU has been found to modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
EMPTU has been found to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-tumor effects. EMPTU has been found to reduce oxidative stress by increasing the activity of antioxidant enzymes, including superoxide dismutase and catalase. Additionally, EMPTU has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, including TNF-α and IL-6. Furthermore, EMPTU has been found to exhibit anti-tumor effects by inducing apoptosis and inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

EMPTU has several advantages for lab experiments, including its low cost, high stability, and ease of synthesis. However, EMPTU also has several limitations, including its low solubility in water, which can limit its use in aqueous solutions. Additionally, EMPTU can exhibit cytotoxic effects at high concentrations, which can limit its use in cell culture experiments.

Future Directions

There are several future directions for the study of EMPTU, including its potential application in the treatment of various diseases, including cancer, neurodegenerative diseases, and diabetes. Additionally, further studies are needed to elucidate the mechanism of action of EMPTU and to identify its molecular targets. Furthermore, the development of novel EMPTU derivatives with improved pharmacological properties could lead to the development of new therapeutics for the treatment of various diseases.

Scientific Research Applications

EMPTU has been extensively studied for its potential application in various scientific research areas, including cancer research, neurodegenerative diseases, and diabetes. EMPTU has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, EMPTU has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, EMPTU has been found to exhibit anti-diabetic effects by reducing blood glucose levels and improving insulin sensitivity.